Cas no 1500843-29-7 (1-(5-Bromo-2-methylphenyl)piperidine)

• Product Name: 1-(5-Bromo-2-methylphenyl)piperidine
• CAS No: 1500843-29-7
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5074421
• Update Time: 2025-10-30

1-(5-Bromo-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)piperidine
• 1-(5-Bromo-2-methylphenyl)piperidine

• Inchi： 1S/C12H16BrN/c1-10-5-6-11(13)9-12(10)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： YWPUJYGSKVUIPX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2

Additional information on 1-(5-Bromo-2-methylphenyl)piperidine

Introduction to 1-(5-Bromo-2-methylphenyl)piperidine (CAS No. 1500843-29-7)

1-(5-Bromo-2-methylphenyl)piperidine, a compound with the chemical identifier CAS No. 1500843-29-7, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both bromine and methyl substituents on the phenyl ring enhances its pharmacological profile, making it a valuable scaffold for developing novel pharmaceutical agents.

The structural features of 1-(5-Bromo-2-methylphenyl)piperidine contribute to its unique chemical properties and reactivity. The bromine atom at the 5-position of the phenyl ring introduces a site for further functionalization, while the methyl group at the 2-position influences the electronic distribution and steric environment of the molecule. These modifications make it an attractive candidate for medicinal chemists seeking to optimize drug-like properties such as solubility, bioavailability, and target binding affinity.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating halogenated aromatic rings. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antipsychotic, anticonvulsant, and anxiolytic effects. The specific combination of substituents in 1-(5-Bromo-2-methylphenyl)piperidine positions it as a promising candidate for further investigation in these therapeutic areas.

One of the most compelling aspects of 1-(5-Bromo-2-methylphenyl)piperidine is its role in the development of next-generation pharmaceuticals. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity for various biological targets. For instance, studies have shown that derivatives of this compound can interact with neurotransmitter receptors in a manner that mimics or modulates natural signaling pathways. This capability is crucial for developing treatments for neurological disorders where precise receptor interaction is key.

The synthesis of 1-(5-Bromo-2-methylphenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include bromination of a substituted phenyl ring followed by nucleophilic substitution with piperidine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening and lead optimization studies.

Recent research has highlighted the importance of understanding the metabolic fate of piperidine derivatives like 1-(5-Bromo-2-methylphenyl)piperidine. Metabolism studies are essential for predicting drug efficacy and safety profiles. Investigations using computational modeling and experimental techniques have provided insights into how these compounds are processed by enzymes in vivo. This knowledge is critical for designing molecules that exhibit prolonged half-lives and minimal off-target effects.

The pharmacokinetic properties of 1-(5-Bromo-2-methylphenyl)piperidine have been extensively studied to ensure optimal drug delivery and therapeutic outcomes. Factors such as absorption, distribution, metabolism, and excretion (ADME) are carefully evaluated to determine how the compound behaves within the human body. By optimizing these parameters, researchers can enhance bioavailability and reduce potential side effects, thereby improving patient compliance and treatment success.

Another area of interest is the potential application of 1-(5-Bromo-2-methylphenyl)piperidine in combination therapies. Drug cocktails are increasingly being explored as a strategy to overcome resistance mechanisms and achieve synergistic effects. Preliminary studies suggest that when combined with other pharmacologically active agents, this compound may enhance therapeutic efficacy while minimizing adverse reactions.

The regulatory landscape for approving new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As such, compounds like 1-(5-Bromo-2-methylphenyl)piperidine must undergo comprehensive testing before they can be brought to market. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are essential for ensuring that these compounds meet stringent quality standards.

In conclusion, 1-(5-Bromo-2-methylphenyl)piperidine (CAS No. 1500843-29-7) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents with potential benefits across multiple therapeutic areas. Continued research into its pharmacological properties will further elucidate its role in addressing unmet medical needs.